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Compound of Interest

Compound Name:
2-(3-Chlorobenzene-1-

sulfonyl)aniline

CAS No.: 61174-33-2

Cat. No.: B12065201

Get Quote

The sulfonylaniline motif is a cornerstone in medicinal chemistry, appearing in a wide array of

therapeutic agents.[1][2][3] The combination of a sulfonyl group and an aniline moiety imparts a

unique set of physicochemical properties that are conducive to forming specific and robust

interactions with biological targets. The introduction of a chlorophenyl group to this scaffold

further modulates its electronic and steric properties, offering a versatile platform for the design

of novel drug candidates. While the specific isomer 2-((3-chlorophenyl)sulfonyl)aniline is not

readily found in major chemical catalogs with a designated CAS number, this guide will provide

a comprehensive overview of the closely related and commercially available

(chlorophenyl)sulfonyl)aniline isomers. This family of compounds holds significant potential in

drug discovery, and an understanding of their synthesis, properties, and biological applications

is crucial for researchers in the field.

The strategic placement of the chlorine atom on the phenyl ring and the linkage position of the

sulfonyl group to the aniline can significantly influence the molecule's conformation, reactivity,

and ultimately its pharmacological activity. This guide will delve into the synthesis of these

important building blocks, explore their key physicochemical characteristics, and discuss their

applications in the development of new therapeutics.
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Physicochemical Properties and Structural Data
The properties of (chlorophenyl)sulfonyl)anilines can be tailored by the specific substitution

pattern. Below is a table summarizing the data for representative isomers, highlighting the

impact of substituent placement on their molecular characteristics.

Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Key Properties

4-((2-

Chlorophenyl)sul

fonyl)aniline

148301-96-6 C12H10ClNO2S 267.73 Solid.

4-((3-

Chlorophenyl)sul

fonyl)aniline

90309-26-5 C12H10ClNO2S 267.7

Custom

synthesis may be

required.[4]

4-((4-

Chlorophenyl)sul

fonyl)aniline

7146-68-1 C12H10ClNO2S 267.74

Solid with a

purity of 97%.

Recommended

storage is at 2-

8°C in an inert

atmosphere.

3-((4-

Chlorophenyl)sul

fonyl)aniline

23929-35-3 C12H10ClNO2S 267.73

Available as a

pharmaceutical

standard.[5][6]

2-((3-

Aminophenyl)sulf

onyl)aniline

34262-29-8 C12H12N2O2S 248.3

A related

dianiline sulfone.

[7]

Synthesis of (Chlorophenyl)sulfonyl)anilines: A
Step-by-Step Protocol
The synthesis of sulfonylanilines is a well-established process in organic chemistry, typically

involving the reaction of a substituted aniline with a sulfonyl chloride.[8][9] This nucleophilic
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substitution reaction is a robust and versatile method for creating the sulfonamide linkage.

General Experimental Protocol for Sulfonylation of
Anilines
This protocol provides a general procedure that can be adapted for the synthesis of various

(chlorophenyl)sulfonyl)aniline isomers.

Materials:

Appropriately substituted aniline (e.g., aniline, chloroaniline) (1.0 mmol)

(Chlorophenyl)sulfonyl chloride (e.g., 3-chlorobenzenesulfonyl chloride) (1.0 mmol)

Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

Base (e.g., Triethylamine, Pyridine) (1.2 mmol)

Magnetic stirrer and stirring bar

Round-bottom flask

Dropping funnel

Ice bath

Standard work-up and purification equipment (separatory funnel, rotary evaporator,

chromatography supplies)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve the aniline derivative (1.0 mmol)

and the base (1.2 mmol) in the anhydrous aprotic solvent under an inert atmosphere (e.g.,

nitrogen or argon).

Cooling: Cool the reaction mixture to 0°C using an ice bath. This helps to control the

exothermicity of the reaction.
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Addition of Sulfonyl Chloride: Dissolve the (chlorophenyl)sulfonyl chloride (1.0 mmol) in a

small amount of the anhydrous solvent and add it dropwise to the stirred aniline solution over

a period of 15-30 minutes.

Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a

separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate).

Washing: Wash the organic layer sequentially with dilute acid (e.g., 1M HCl) to remove

excess base, then with a saturated sodium bicarbonate solution to remove any unreacted

sulfonyl chloride, and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel or by

recrystallization to obtain the pure (chlorophenyl)sulfonyl)aniline.

Synthesis Workflow Diagram
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Caption: General workflow for the synthesis of (chlorophenyl)sulfonyl)anilines.

Applications in Drug Development and Research
The sulfonylaniline framework is a privileged scaffold in medicinal chemistry due to its ability to

participate in various non-covalent interactions, including hydrogen bonding and π-π stacking.
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The introduction of a chloro-substituent can enhance binding affinity, improve metabolic

stability, and modulate the pharmacokinetic profile of a drug candidate.

Mechanism of Action and Signaling Pathways
While the specific biological targets of 2-((3-chlorophenyl)sulfonyl)aniline are not defined due to

its limited availability, related sulfonylaniline-containing drugs have been shown to target a

variety of enzymes and receptors. For instance, sulfonamides are well-known inhibitors of

dihydropteroate synthase in bacteria, and more complex sulfonylaniline derivatives have been

developed as inhibitors of protein kinases, carbonic anhydrases, and other key signaling

proteins. The chloro-substituent can play a crucial role in directing the molecule to a specific

binding pocket and forming halogen bonds, which are increasingly recognized as important

interactions in drug-receptor binding.

Illustrative Signaling Pathway Involvement
The diagram below illustrates a generalized signaling pathway where a hypothetical

(chlorophenyl)sulfonyl)aniline-based inhibitor might act. This is a conceptual representation to

demonstrate the potential role of such compounds in modulating cellular signaling.
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Caption: Hypothetical inhibition of a kinase signaling pathway by a

(chlorophenyl)sulfonyl)aniline derivative.

Potential Suppliers
While 2-((3-chlorophenyl)sulfonyl)aniline does not have a readily available CAS number and is

not listed by major suppliers, several chemical companies specialize in the custom synthesis of

novel compounds and offer a range of related sulfonylaniline derivatives. Researchers

interested in this specific molecule or its analogues should inquire with the following types of

suppliers:

Custom Synthesis Providers: Companies that offer to synthesize novel or uncatalogued

chemicals on demand.

Suppliers of Building Blocks: Chemical suppliers that provide a wide range of substituted

anilines and sulfonyl chlorides for in-house synthesis.

Pharmaceutical Impurity and Standard Suppliers: Companies like Pharmaffiliates, Chemicea

Pharmaceuticals, and Lotusfeet Pharma often synthesize and supply a wide variety of drug-

like molecules and impurities, including numerous sulfonylaniline derivatives.[4][5][6][7]

Researchers are advised to contact these suppliers directly with the desired chemical structure

to inquire about availability or the feasibility of a custom synthesis project.

Conclusion
The (chlorophenyl)sulfonyl)aniline scaffold represents a valuable and versatile platform in the

field of drug discovery and development. While the specific isomer 2-((3-

chlorophenyl)sulfonyl)aniline is not a commonly cataloged compound, a thorough

understanding of the synthesis, properties, and applications of its closely related and

commercially available isomers provides a strong foundation for researchers. The synthetic

accessibility of this class of compounds, coupled with the tunable nature of their

physicochemical properties through strategic chlorination, ensures their continued importance

in the quest for novel and effective therapeutic agents. This guide provides the essential

technical information and practical insights for scientists to confidently explore the potential of

(chlorophenyl)sulfonyl)anilines in their research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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